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Compound of Interest |

Compound Name: Fingolimod Impurity 13
CAS No.: 882691-14-7
Cat. No.: B601845
. J

Executive Summary: Immediate Directives

Do NOT dispose of Fingolimod Impurity 13 down the drain or in general trash.[1] Do NOT mix
with oxidizing acids (nitric/perchloric) due to potential exothermic reaction with the amine
moiety.

Fingolimod Impurity 13 (Ethyl 2-amino-2-(hydroxymethyl)-4-(4-octylphenyl)butanoate) is a
structural analog of the immunosuppressant Fingolimod (Gilenya).[1] It must be managed as a
High Potency Active Pharmaceutical Ingredient (HPAPI) byproduct.

The Golden Rule: All waste containing >0.1% of this impurity must be segregated for High-
Temperature Incineration (>1000°C).[1]

Technical Profile & Hazard Identification

To dispose of a chemical safely, you must understand its mechanism. Impurity 13 is not merely
"chemical waste"; it is a bioactive ester capable of modulating the sphingosine-1-phosphate
(S1P) receptor pathway.[1]

Chemical Identity

e Common Name: Fingolimod Impurity 13[1][2][3][4]

e Chemical Name: Ethyl 2-amino-2-(hydroxymethyl)-4-(4-octylphenyl)butanoate[1]
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e CAS Number: 882691-14-7[1][2][3]
e Molecular Formula: C21H35NO3[1][3]

e Molecular Weight: 349.51 g/mol [1]

Bioactive Hazard Context

Fingolimod works by sequestering lymphocytes in lymph nodes.[1][5] Impurity 13 shares the
core lipophilic tail and amino-polar head group structure.[1]

o Toxicological Assumption: Treat as an OEB 4/5 Compound (Occupational Exposure Band).

[1]

e Primary Risks: Lymphopenia (immune suppression), bradycardia (heart rate reduction), and
reproductive toxicity.

» Environmental Persistence: The octylphenyl tail confers high lipophilicity (LogP > 4),
meaning it will bioaccumulate in aquatic environments if sewered.

The "Self-Validating" Containment System

A self-validating system ensures that if one barrier fails, the failure is immediately visible and
contained. We do not rely on "being careful”; we rely on engineering controls.[1]

Protocol: Double-Containment Strategy
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Component Specification Scientific Rationale

Chemical resistance to the

) ) ester; amber glass prevents
_ _ High-Density Polyethylene _ _
Primary Container UV degradation which could
(HDPE) or Amber Glass
form unknown secondary

impurities.[1]

"Clear" allows visual inspection

i of the primary container
) Clear Polyethylene Zip-Lock ) )
Secondary Containment ) o without exposure. If the bag is
Bag (min.[1] 4 mil thickness) )
cloudy/wet, the primary has

failed.

Clearly communicates the

biological risk (CMR:
) GHS "Health Hazard" & ) ] ]
Labeling ] Carcinogenic, Mutagenic,
"Environmentally Hazardous" ]
Reprotoxic) to downstream

waste handlers.

Impurity 13 is often dissolved

in DCM or Methanol.[1] Keep
Segregated Halogenated vs.
Solvent Waste streams separate to lower
Non-Halogenated o ]
incineration costs, but both go

to destruction.

Step-by-Step Disposal Workflow

This workflow is designed to meet strict environmental compliance (RCRA guidelines for non-
listed but hazardous pharmaceuticals) and minimize personnel exposure.

A. Solid Waste (Powder, Contaminated PPE)

» Collection: Place weighing boats, gloves, and wipes directly into a transparent, sealable
biohazard bag.

» Deactivation (Surface): Wipe down the work area with 10% Sodium Hypochlorite (Bleach)
followed by 70% Ethanol.[1]
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o Why? Bleach oxidizes the amine group, reducing biological activity. Ethanol removes the
lipophilic residue.

o Sealing: Twist and tape the bag neck (Gooseneck seal) or heat seal.[1]

e Binning: Deposit into a Blue or Black Pharmaceutical Waste Bin (destined for incineration).
Never use Red Sharps bins unless the facility specifically incinerates red bins (many only
autoclave, which does NOT destroy this molecule).

B. Liquid Waste (Mother Liquors, HPLC Effluent)

e Segregation: Do not mix with aqueous acidic waste.[1]

o Container: Use a dedicated carboy labeled "Cytotoxic/High Potency Waste - Destructive
Incineration Only."[1]

e Scavenging (Optional): For large agueous volumes containing trace impurity, pass through
an Activated Carbon Filter.[1] The carbon must then be disposed of as solid high-potency
waste (See A).[1]

C. Final Destruction

e Method: Rotary Kiln Incineration.[1]

¢ Requirement: Temperature must exceed 1000°C (1832°F) with a residence time of >2
seconds to break the stable phenyl-octyl chain.[1]

Emergency Spill Response (Decontamination)
If Impurity 13 is spilled (>10mg solid or >5mL solution):

o Evacuate & PPE: Clear the area. Don double nitrile gloves, Tyvek sleeves, and an N95 or
P100 respirator.

e Containment: Ring the spill with absorbent pads.[1]

e Chemical Deactivation (The "Two-Step"):
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o Step 1: Apply 10% Bleach (Sodium Hypochlorite) and allow 10 minutes contact time.[1]
Logic: Oxidative attack on the primary amine.[1]

o Step 2: Clean residue with Surfactant/Detergent.[1] Logic: The lipophilic tail of Impurity 13
adheres to surfaces; bleach alone will not lift it.[1]

o Disposal: All cleanup materials go into the Incineration Bin.

Visual Decision Logic (DOT Diagram)

The following diagram illustrates the critical decision points for disposing of Fingolimod
Impurity 13 to ensure zero environmental release.
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Waste |dentified:
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(CAS 882691-14-7)
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Double Bag in Collect in Dedicated
Clear 4-mil Polyethylene HPAPI Solvent Carboy

N

Label: 'High Potency - Incinerate Only'
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FINAL DISPOSAL:

Rotary Kiln Incineration
(>1000°C)

Click to download full resolution via product page

Caption: Decision matrix for segregating Impurity 13 waste streams to ensure destruction via
high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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